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A review of the experimental data on the half-life of the superheavy isotope Hassium-271

reveals a landscape of complex synthesis, challenging measurements, and evolving

understanding. This guide provides a comparative overview of the reported half-life values,

details the experimental protocols for its production and identification, and contextualizes its

significance in the ongoing quest to map the "island of stability."

The synthesis and characterization of superheavy elements like Hassium (Hs), with a proton

number of 108, push the boundaries of experimental nuclear physics.[1] The isotope Hassium-

271 is of particular interest due to its position in a region of predicted nuclear stability. However,

the minute production cross-sections and short half-lives of these nuclides make their

experimental study exceptionally challenging, leading to variations in measured decay

properties.

Comparison of Hassium-271 Half-life Measurements
Reported experimental values for the half-life of Hassium-271 have shown some variance, a

common feature in the study of superheavy nuclei where measurements are often based on a

very small number of decay events. This uncertainty is a critical aspect of the ongoing research

into the properties of these exotic isotopes.
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Reported Half-life (s) Experimental Context Decay Mode

~4 s
Observed in the decay chain of

Darmstadtium-275 (²⁷⁵Ds).[2]
Alpha Decay

46 s
General value cited in nuclear

data compilations.[1][3]
Alpha Decay

Not specified in seconds, but

decay observed

From the hot-fusion reaction

²⁴⁸Cm(²⁶Mg,3n)²⁷¹Hs. Six

decay chains were attributed

to ²⁷¹Hs.[4]

Alpha Decay

It is noteworthy that some sources indicate that the assignment of the most stable hassium

isotope is not definitively settled, with isotopes like Hassium-277m also being candidates for

longer half-lives, although based on very limited data.[3]

Experimental Protocols
The production and measurement of a superheavy isotope like Hassium-271 is a multi-stage

process that requires a particle accelerator, a sophisticated target system, and highly sensitive

detection equipment. The following protocol is a representative synthesis of the methodologies

employed in such experiments, primarily based on the successful synthesis of Hassium-271 via

a "hot fusion" reaction.[4][5]

Synthesis of Hassium-271
Hassium-271 has been synthesized using a hot fusion nuclear reaction. This method involves

bombarding a heavy actinide target with a lighter projectile ion at high energies.

Projectile and Target: A beam of Magnesium-26 (²⁶Mg) ions is accelerated to a specific

energy. This beam is directed onto a target made of Curium-248 (²⁴⁸Cm).

Nuclear Fusion Reaction: The collision of the ²⁶Mg projectile with the ²⁴⁸Cm target can lead

to the formation of a compound nucleus of Hassium-274 (²⁷⁴Hs) in a highly excited state.

Evaporation Channel: To reach a more stable state, the excited compound nucleus

evaporates several neutrons. The production of Hassium-271 occurs through the 3n
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evaporation channel, where three neutrons are emitted.

Reaction: ²⁴⁸Cm + ²⁶Mg → ²⁷⁴Hs* → ²⁷¹Hs + 3n

Isotope Separation and Transport
The products of the fusion reaction, including the desired Hassium-271 atoms, are recoiled out

of the target. These recoils need to be efficiently separated from the unreacted projectile beam

and other reaction byproducts.

Recoil Separator: A gas-filled recoil separator is used to physically separate the evaporation

residues from the primary beam and other unwanted particles based on their different

magnetic rigidities.[6]

Gas-Jet Transport: The separated Hassium-271 atoms are then transported using a gas-jet

system to the detection setup.

Detection and Half-life Measurement
The identification of Hassium-271 and the measurement of its half-life are achieved by

detecting its characteristic alpha decay.

Alpha Spectroscopy: The transported atoms are implanted into a position-sensitive silicon

detector. The subsequent alpha decay of the implanted nucleus is detected, and the energy

of the emitted alpha particle is measured.[7]

Decay Chain Analysis: Hassium-271 decays via alpha emission to Seaborgium-267 (²⁶⁷Sg).

The detection of this specific decay, followed by the known decay of the daughter and

granddaughter nuclei, creates a correlated decay chain that provides a definitive signature

for the initial presence of Hassium-271.

Half-life Determination: The half-life is determined by measuring the time difference between

the implantation of the Hassium-271 atom into the detector and its subsequent alpha decay.

By observing a number of these decay events, a statistical value for the half-life can be

calculated.

Experimental Workflow and Decay Pathway
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The following diagrams illustrate the general workflow for the synthesis and detection of a

superheavy element like Hassium-271 and its subsequent alpha decay chain.
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Fig. 1: Experimental workflow for Hassium-271 synthesis and measurement.
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Fig. 2: Alpha decay chain of Hassium-271.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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